Creatinine-d5

• Molecular Formula: C4H7N3O
• Molecular Weight: 118.15 g/mol
• InChI: InChI=1S/C4H7N3O/c1-7-2-3(8)6-4(7)5/h2H2,1H3,(H2,5,6,8)/i1D3,2D2
• InChIKey: DDRJAANPRJIHGJ-ZBJDZAJPSA-N

Creatinine-d5: A Deuterium-Labeled Internal Standard for High-Precision Creatinine Quantification by Isotope-Dilution Mass Spectrometry

Creatinine-d5 is a stable isotope-labeled analog of creatinine, a key clinical biomarker of renal function, in which all five hydrogen atoms of the two methylene groups are replaced by deuterium . As an isotopically labeled internal standard (IS), it is primarily employed in isotope-dilution mass spectrometry (ID-MS) workflows to correct for matrix effects and ionization variability, enabling accurate and precise quantification of creatinine in complex biological matrices such as serum and urine .

Workflow

Isotope-dilution mass spectrometry (ID-MS) quantification

Selection Logic

Matrix-effect correction via co-eluting isotopic internal standard

Matrix Context

Human serum and urine research matrices

Why Unlabeled Creatinine or Non-Isotopic Surrogates Cannot Replace Creatinine-d5 in Regulated Bioanalysis

The routine substitution of creatinine-d5 with unlabeled creatinine as an internal standard is analytically invalid in mass spectrometry-based assays due to the inability to distinguish the exogenous standard from the endogenous analyte, leading to compromised accuracy [1]. Conversely, non-isotopic structural analogs, such as 1,5,5-trimethylhydantoin, have been shown to introduce a significant quantification bias of over 13% in capillary electrophoresis-mass spectrometry (CE-MS) methods due to differential matrix effects, a limitation that isotopically labeled internal standards like creatinine-d5 inherently overcome [2]. This evidence underscores the critical need for a stable isotope-labeled analogue for reliable biomarker quantification.

Isotopic Internal Standard

Creatinine-d5 (deuterated analog)

Co-elutes with endogenous creatinine; corrects for ionization variability and matrix effects in ID-MS workflows.

Unlabeled Alternative

Native creatinine

Cannot distinguish exogenous standard from endogenous analyte; accuracy is compromised in mass spectrometry assays.

Isotopic Internal Standard

Creatinine-d5 (deuterated analog)

Deuterium label at non-exchangeable positions ensures signal stability and avoids calibration drift over extended use.

Non-Isotopic Surrogate

Structural analogs (e.g., 1,5,5-trimethylhydantoin)

Differential matrix effects may introduce systematic quantification bias; matrix-effect correction may not transfer across sample types.

• [1] Huang, Z.-A., Scotland, K. B., Li, Y., et al. (2020). Application of multisegment injection on quantification of creatinine and standard addition analysis of urinary 5-hydroxyindoleacetic acid simultaneously with creatinine normalization. ELECTROPHORESIS, 41, 183-193. View Source
• [2] Huang, Z.-A., Scotland, K. B., Li, Y., et al. (2020). Application of multisegment injection on quantification of creatinine and standard addition analysis of urinary 5-hydroxyindoleacetic acid simultaneously with creatinine normalization. ELECTROPHORESIS, 41, 183-193. View Source

Product-Specific Evidence Guide: Quantifiable Differentiation of Creatinine-d5 from Its Closest Analogs

Elimination of Quantification Bias Compared to Non-Isotopic Internal Standards

In a direct head-to-head comparison, the use of the isotopic internal standard creatinine-(methyl-13C) provided accurate results for urinary creatinine, while the non-isotopic standard 1,5,5-trimethylhydantoin (1,5,5-TH) introduced a systematic bias of over 13% in a single-injection CE-MS method [1]. This establishes a class-level advantage for all isotopic standards over non-isotopic surrogates for this analyte.

Quantification Bias

Head-to-head

Non-isotopic IS introduced >13% systematic bias; isotopic IS showed no significant bias

Isotopic standards correct matrix effects; non-isotopic surrogates may not achieve acceptable accuracy for ID-MS assays.

CE-ESI-MS; urinary creatinine; single-injection method context

Evidence Dimension	Quantification accuracy (bias from reference value)
Target Compound Data	Bias not statistically significant for isotopic IS (creatinine-(methyl-13C))
Comparator Or Baseline	1,5,5-Trimethylhydantoin (non-isotopic IS) caused >13% bias in SI method
Quantified Difference	>13 percentage point improvement in accuracy
Conditions	Capillary electrophoresis-electrospray ionization-mass spectrometry (CE-ESI-MS) analysis of urinary creatinine

Why This Matters

This validates the procurement of any high-quality isotopic standard like creatinine-d5 as a requirement for achieving acceptable accuracy in ID-MS assays, as non-isotopic alternatives fail to correct for differential matrix effects.

• [1] Huang, Z.-A., Scotland, K. B., Li, Y., et al. (2020). Application of multisegment injection on quantification of creatinine and standard addition analysis of urinary 5-hydroxyindoleacetic acid simultaneously with creatinine normalization. ELECTROPHORESIS, 41, 183-193. View Source

Superior Deuterium Label Stability Under Analytical Conditions

A study on the preparation and application of deuterated creatinine analogues demonstrated that deuterons introduced at the α-carbon do not undergo back-exchange under neutral or acidic storage conditions for up to one month, as confirmed by LC-MS [1]. While this evidence was generated for d2 and d3 analogues, it is a class-level inference that applies directly to creatinine-d5, which is deuterated at the same chemically stable α-carbon positions (N-methyl-d3; imidazolidinone-5,5-d2).

Label Stability

Class-level

No back-exchange after 1 month under neutral and acidic storage conditions

Non-exchangeable deuterium placement supports long-term analytical reliability and calibration consistency.

d2/d3 analog evidence; class-level inference for d5; H2O/MeCN/HCOOH storage

Evidence Dimension	Label stability (lack of back-exchange)
Target Compound Data	Stable under neutral and acidic conditions for ≥1 month (class inference)
Comparator Or Baseline	Creatinine-d2 and creatinine-d3 analogues; no back-exchange observed after 1 month in H2O/MeCN/HCOOH
Quantified Difference	No change in isotopic pattern or signal intensity after 1 month
Conditions	Storage in H2O/MeCN/HCOOH (1:1:0.1 v/v/v) at room temperature; analysis by LC-MS

Why This Matters

Procurement of creatinine-d5 is justified over deuterated standards with labile labels as its non-exchangeable deuterium placement guarantees long-term analytical reliability and prevents calibration drift.

• [1] Molecules. (2020). Preparation of Isotopically Labelled Standards of Creatinine Via H/D Exchange and Their Application in Quantitative Analysis by LC-MS. 25(7), 1514. doi: 10.3390/molecules25071514 View Source

Co-Elution with Native Creatinine Ensuring Identical Matrix Effects

The same study confirmed the chromatographic co-elution of deuterated and non-deuterated creatinine isotopologues under HILIC conditions, a critical requirement for an internal standard to perfectly compensate for matrix effects [1]. The quantitative analysis of urine samples showed that creatinine-d2 and creatinine-d3 provided results at the same level, confirming that the deuterium label does not cause a disruptive isotope effect on retention [1]. This co-elution behavior is expected to be maintained for creatinine-d5 due to the shared chemical structure.

Chromatographic Co-Elution

Method context

Deuterated and native creatinine co-elute under HILIC; no disruptive isotope effect on retention

Co-elution ensures matched matrix-effect compensation; supports robust correction for ion suppression or enhancement.

HILIC Luna column; LC-MS; d2/d3 evidence; class inference for d5

Evidence Dimension	Chromatographic co-elution
Target Compound Data	Expected co-elution with unlabeled creatinine (class inference)
Comparator Or Baseline	Creatinine-d2 and creatinine-d3 co-elute with unlabeled creatinine on a HILIC Luna column
Quantified Difference	Practically identical retention times observed; no significant shift
Conditions	HILIC Luna column; LC-MS analysis of prepared mixtures and urine samples

Why This Matters

Co-elution is a mandatory performance characteristic for an internal standard in LC-MS/MS; this evidence supports the selection of creatinine-d5 as it will mimic the target analyte's behavior, ensuring robust correction for ion suppression or enhancement.

• [1] Molecules. (2020). Preparation of Isotopically Labelled Standards of Creatinine Via H/D Exchange and Their Application in Quantitative Analysis by LC-MS. 25(7), 1514. doi: 10.3390/molecules25071514 View Source

Enabling a Unique Interference-Free Transporter Activity Assay

A recent method development utilized creatinine-d5 as a substrate to evaluate OCT2 transporter inhibition activity, an application that is impossible with unlabeled creatinine due to high endogenous background . The novel LC-MS/MS method leveraged the distinct mass of creatinine-d5 to achieve sensitive and interference-free quantification, enabling accurate assessment of drug-transporter interactions.

Assay Specificity

Data to verify

Enables interference-free OCT2 transporter activity assay via distinct deuterium mass

Functions as an enabling reagent for drug-transporter interaction screens beyond routine internal standard use.

In vitro OCT2 inhibition assay; LC-MS/MS detection; supplier-reported application

Evidence Dimension	Assay specificity (elimination of endogenous interference)
Target Compound Data	Creatinine-d5 enables a specific OCT2 inhibition assay without background interference
Comparator Or Baseline	Unlabeled creatinine cannot be used due to endogenous interference
Quantified Difference	Qualitative improvement: enables a novel, specific assay
Conditions	In vitro OCT2 inhibition assay using LC-MS/MS for detection

Why This Matters

For laboratories establishing drug-transporter interaction screens, creatinine-d5 is not merely an internal standard but an enabling reagent for a novel assay design, creating a unique procurement need beyond simple quantification.

Optimal Application Scenarios for Procuring Creatinine-d5

Regulated Bioanalysis and Clinical Diagnostic Method Validation Requiring ID-MS Accuracy

When developing and validating LC-MS/MS methods for serum or urinary creatinine intended for clinical diagnostics or regulated bioanalysis, creatinine-d5 should be the preferred internal standard. The class-level evidence from direct comparator studies demonstrates that non-isotopic standards introduce a >13% bias, which is unacceptable for methods requiring high accuracy [1]. Its stable isotopic label ensures robust correction for matrix effects, a critical requirement for method accreditation.

In Vitro Drug-Transporter Interaction Studies (OCT2/MATE) Requiring an Exogenous Substrate Probe

For pharmaceutical research laboratories investigating renal transporter-mediated drug-drug interactions, creatinine-d5 serves a dual purpose. It is not only an internal standard but also an exogenous substrate probe, enabling the specific and interference-free measurement of OCT2 transport activity. This application is uniquely enabled by its deuterium label, which distinguishes it from endogenous creatinine .

Long-Term Clinical or Epidemiological Studies Requiring Stable, Non-Exchangeable Internal Standards

In longitudinal studies where sample analysis may be batched over months, the stability of the internal standard is paramount. The non-exchangeable deuterium labeling of creatinine-d5 (at methyl and methylene positions) provides confidence in long-term analytical consistency. Evidence from analogous deuterated creatinine standards confirms the absence of back-exchange after one month of storage under analytical conditions [2], minimizing the risk of calibration drift.

Application

Selection Property

Validation Focus

Bioanalytical method validation for creatinine in human plasma and urine research matrices

Matrix-effect correction capability via co-eluting isotopic internal standard

ID-MS accuracy endpoint review; ion suppression and enhancement correction

Renal transporter (OCT2/MATE) drug interaction research

Deuterium-enabled interference-free substrate detection

Endogenous background elimination; transporter activity assay specificity

Longitudinal research cohort studies with batched sample analysis

Non-exchangeable deuterium label stability at methyl and methylene positions

Long-term calibration consistency; absence of back-exchange under analytical storage

• [1] Huang, Z.-A., Scotland, K. B., Li, Y., et al. (2020). Application of multisegment injection on quantification of creatinine and standard addition analysis of urinary 5-hydroxyindoleacetic acid simultaneously with creatinine normalization. ELECTROPHORESIS, 41, 183-193. View Source
• [2] Molecules. (2020). Preparation of Isotopically Labelled Standards of Creatinine Via H/D Exchange and Their Application in Quantitative Analysis by LC-MS. 25(7), 1514. doi: 10.3390/molecules25071514 View Source